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Compound of Interest

Compound Name: ST-1006

Cat. No.: B611016

Initial searches for a chemical compound identified as "ST-1006" have not yielded a definitive
match in publicly available chemical safety databases. The identifier "ST-1006" does not
correspond to a standard chemical name or a widely recognized laboratory-grade substance.
Online resources show various products with "1006" in their designation, such as SAE 1006
steel, a low-carbon steel alloy, and industrial products like "THINNER 1006" and a "Zinc Green
Primer P-10061".[1][2][3][4][5][6][71[8][9][10] A Safety Data Sheet (SDS) for a Sigma-Aldrich
product with the catalog number C1006 describes it as a non-hazardous substance. However,
it cannot be confirmed that this corresponds to the user's "ST-1006."

Given the critical importance of accurate identification for safe chemical handling and disposal,
providing specific procedural guidance for an unconfirmed substance would be irresponsible
and potentially hazardous. Professionals in research, scientific, and drug development fields
are urged to locate the Safety Data Sheet (SDS) provided by the manufacturer for the specific
product in their possession. The SDS is the primary source of essential safety information,
including proper disposal procedures.

General Framework for Chemical Waste Disposal in
a Laboratory Setting

For researchers and laboratory professionals, a systematic approach to chemical waste
disposal is paramount to ensure safety and regulatory compliance. The following provides a
general framework and procedural steps that should be adapted based on the specific
information found in the substance's SDS.
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Pre-Disposal Checklist and Data Collection

Before initiating any disposal protocol, it is crucial to gather key information from the Safety

Data Sheet (SDS). This information will dictate the appropriate disposal pathway. A summary of

critical data points to collect is provided in the table below.

Data Point

Description

Example (for a
hypothetical

Source (SDS

Section)
substance)
) S o 9. Physical and
Physical State Solid, liquid, or gas. Liquid ) )
Chemical Properties
The acidity or )
o 9. Physical and
pH alkalinity of the 6.5-75 ) )
Chemical Properties
substance.
Classification of the
primary hazard (e.g., ) 14. Transport
Hazard Class ] 6.1 (Toxic) ]
flammable, corrosive, Information
toxic).
Required protective 8. Exposure

Personal Protective
Equipment (PPE)

gear for handling the

substance.

Nitrile gloves, safety

goggles, lab coat

Controls/Personal

Protection

Incompatible Materials

Substances that may

react dangerously with

Strong oxidizing

10. Stability and

) agents, acids Reactivity
the chemical.
o ] Dispose of in a
) Specific instructions ) )
Disposal licensed hazardous 13. Disposal

Considerations

for disposal provided

by the manufacturer.

waste facility. Do not

allow to enter drains.

Considerations

Standard Operating Procedure for Chemical Waste

Disposal
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The following is a generalized experimental protocol for the segregation and preparation of

chemical waste for disposal. This procedure should be customized with the specific

requirements outlined in the SDS for "ST-1006" once it is identified.

Objective: To safely segregate and prepare a chemical substance for final disposal by

authorized personnel.

Materials:

Appropriate Personal Protective Equipment (PPE) as specified in the SDS.
Compatible, labeled waste container.
Chemical fume hood.

Spill kit.

Procedure:

Consult the SDS: Before handling the chemical, thoroughly review the Safety Data Sheet to
understand its hazards and required safety precautions.

Don PPE: Put on all required personal protective equipment, including but not limited to
gloves, safety glasses or goggles, and a lab coat.

Work in a Ventilated Area: Conduct all transfers of the chemical waste within a certified
chemical fume hood to minimize inhalation exposure.

Select a Waste Container: Choose a waste container that is compatible with the chemical
properties of "ST-1006." The container must be clean, in good condition, and have a secure
lid.

Label the Waste Container: Clearly label the container with the words "Hazardous Waste,"
the full chemical name of the contents, the concentration, and the date of accumulation.

Transfer the Waste: Carefully pour or transfer the waste into the designated container,
avoiding splashes and spills.
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e Secure the Container: Tightly seal the lid of the waste container.

o Store Appropriately: Store the sealed waste container in a designated, secondary
containment area away from incompatible materials.

» Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS) office
to schedule a pickup for the hazardous waste.

e Document the Disposal: Maintain a log of all hazardous waste generated, including the
chemical name, quantity, and date of disposal.

Visualizing the Disposal Workflow

The logical flow of the chemical disposal process can be visualized to ensure all steps are
followed correctly.
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General Chemical Disposal Workflow
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It is imperative to obtain the correct Safety Data Sheet for "ST-1006" from the manufacturer
before proceeding with any handling or disposal. The procedures and diagrams provided here
are for illustrative purposes and must be adapted to the specific hazards and requirements of
the identified substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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